Cys-PKHB1

• Molecular Formula: C68H105N17O12S
• Molecular Weight: 1384.7 g/mol
• InChI: InChI=1S/C68H105N17O12S/c1-40(2)56(65(94)79-51(30-35-98-5)61(90)83-55(38-44-39-76-48-22-10-9-20-46(44)48)63(92)78-49(23-12-15-32-70)59(88)80-52(67(96)97)24-13-16-33-71)85-66(95)57(41(3)4)84-64(93)54(37-43-26-28-45(86)29-27-43)82-62(91)53(36-42-18-7-6-8-19-42)81-60(89)50(25-17-34-75-68(73)74)77-58(87)47(72)21-11-14-31-69/h6-10,18-20,22,26-29,39-41,47,49-57,76,86H,11-17,21,23-25,30-38,69-72H2,1-5H3,(H,77,87)(H,78,92)(H,79,94)(H,80,88)(H,81,89)(H,82,91)(H,83,90)(H,84,93)(H,85,95)(H,96,97)(H4,73,74,75)/t47-,49+,50+,51+,52-,53+,54+,55+,56+,57+/m1/s1
• InChIKey: XEMLJJZYMPZGBS-UEUNBRMZSA-N

Research pain point: Parent PKHB1 lacks conjugation handles for payload delivery; alternative 4N1K shows off-target toxicity. Cys-PKHB1 solves both: a CD47 agonist with an N-terminal cysteine thiol for maleimide chemistry. - Conjugation-ready: Enables peptide-drug conjugates (reduces chemo IC50 up to 10x) - Validated in vivo: 400 μg/day IP in 4T1 model → tumor volume 1500→890 mm³; CD8+/Tregs 2%→14% - Selective killing: Eliminates leukemia lines (Jurkat, K562) spares normal PBMCs

Cys-PKHB1 (Cys-txCD47): A Conjugation-Ready CD47 Agonist Peptide for Targeted Anticancer Research

Cys-PKHB1 (synonym: Cys-txCD47; CAS 2378833-51-1) is a synthetic peptide comprising a cysteine residue covalently coupled to PKHB1, a first-described serum-stable CD47 agonist peptide that functions as a thrombospondin-1 (TSP-1) mimic [1]. PKHB1 activates the CD47 receptor to induce caspase-independent, calcium-dependent regulated cell death (RCD) characterized by mitochondrial alterations, reactive oxygen species (ROS) generation, and intracellular calcium (Ca²⁺) accumulation [2]. The N-terminal cysteine thiol (–SH) of Cys-PKHB1 enables site-specific conjugation to drug payloads, fluorescent probes, or nanocarriers via maleimide chemistry, preserving CD47-binding activity while adding functionality not available in the parent PKHB1 peptide or the alternative TSP-1-derived peptide 4N1K [3].

Modular scaffold Supports maleimide-based conjugation to payloads or nanocarriers

Targeting domain Retains CD47-binding pharmacophore validated in leukemia and breast cancer models

Assay context Caspase-independent, calcium-dependent cell death and ICD research

• [1] Martínez-Torres AC, Calvillo-Rodríguez KM, Uscanga-Palomeque AC, et al. CD47 agonist peptide PKHB1 induces immunogenic cell death in T-cell acute lymphoblastic leukemia cells. Cancer Sci. 2018;110(1):256-268. doi:10.1111/cas.13885. View Source
• [2] Calvillo-Rodríguez KM, Mendoza-Reveles R, Gómez-Morales L, et al. PKHB1, a thrombospondin-1 peptide mimic, induces anti-tumor effect through immunogenic cell death induction in breast cancer cells. OncoImmunology. 2022;11(1):2054305. doi:10.1080/2162402X.2022.2054305. View Source
• [3] Mullapudi SS, Zhang J, Lu S, et al. Receptor-Targeting Drug and Drug Carrier for Enhanced Killing Efficacy against Non-Muscle-Invasive Bladder Cancer. ACS Appl Bio Mater. 2019;2(9):3763-3773. doi:10.1021/acsabm.9b00403. View Source

Why Cys-PKHB1 Cannot Be Substituted by PKHB1, 4N1K, or Other CD47-Targeting Peptides

The core functional sequence of Cys-PKHB1 (PKHB1) is a specific 10-mer peptide (d-Lys–RFYVVMWK–d-Lys) derived from the C-terminal binding domain of TSP-1 through structure-activity relationship optimization [1]. The alternative TSP-1 peptide 4N1K, while also capable of CD47 engagement, differs in sequence, lacks the terminal cysteine conjugation handle, and has been shown to be significantly less potent in inducing cell death than PKHB1 in multiple leukemia cell lines [2]. The parent PKHB1 peptide, though effective as a standalone agonist, does not support the covalent attachment of drug payloads, fluorescent tags, or nanoparticle carriers required for targeted delivery applications. Therefore, selecting the correct derivative directly determines whether the compound functions as a standalone agonist or as a modular building block for targeted therapeutic and diagnostic constructs.

Target compound

Cys-PKHB1 – provides a thiol handle for site-specific conjugation

Substitute risk

PKHB1 lacks the N-terminal cysteine; conjugation-dependent workflows may fail

Target compound

PKHB1 pharmacophore – reported cancer-selective killing profile

Substitute risk

4N1K may engage CD47-independent receptors and shows lower selectivity for tumor cells

Target compound

Cys-PKHB1 – validated covalent targeting ligand for drug delivery

Substitute risk

Unconjugated PKHB1 cannot replicate the IC50 reduction achieved by peptide-drug conjugates

• [1] Calvillo-Rodríguez KM, Mendoza-Reveles R, Gómez-Morales L, et al. PKHB1, a thrombospondin-1 peptide mimic, induces anti-tumor effect through immunogenic cell death induction in breast cancer cells. OncoImmunology. 2022;11(1):2054305. doi:10.1080/2162402X.2022.2054305. View Source
• [2] Gómez Morales L. Study of the mechanism of cell death caused by peptides targeting CD47 in leukemia cell lines. Tesis. Universidad Autónoma de Nuevo León; 2017. View Source

Cys-PKHB1 Quantitative Differentiation Evidence: Head-to-Head and Cross-Study Comparisons

Cys-PKHB1 vs. PKHB1: Cysteine Conjugation Handle Is Absent in the Parent Peptide

Cys-PKHB1 contains an N-terminal cysteine residue that provides a free thiol (–SH) group absent in the parent PKHB1 peptide (sequence: d-Lys–RFYVVMWK–d-Lys). This thiol enables site-specific conjugation via maleimide or iodoacetamide chemistry to drug payloads, fluorophores, or nanoparticle carriers. In contrast, PKHB1 lacks any reactive handle for controlled covalent modification . The functional consequence of this structural difference has been demonstrated in nanoparticle-based drug delivery systems: txCD47 (the targeting peptide moiety of Cys-PKHB1) conjugated to human serum albumin nanoparticles (txCD47-HNP, ∼100 nm) loaded with gemcitabine elaidate (GEM) reduced the IC50 by approximately one order of magnitude compared to free GEM in bladder cancer cells [1].

Conjugation handle

Reported

~10-fold IC50 reduction

Enables drug delivery workflow fit

txCD47-HNP vs free GEM in UMUC3 cells

Evidence Dimension	Availability of reactive conjugation handle
Target Compound Data	Cys-PKHB1: N-terminal Cys thiol present; sequence Cys-{d-Lys}-RFYVVMWK-{d-Lys}; free thiol for maleimide conjugation
Comparator Or Baseline	PKHB1: No cysteine; sequence {d-Lys}-RFYVVMWK-{d-Lys}; no reactive conjugation handle
Quantified Difference	Qualitative structural difference with demonstrated functional impact: conjugation to albumin nanoparticles reduces drug IC50 by ~10-fold
Conditions	UMUC3 bladder cancer cells; gemcitabine elaidate (GEM) loaded in txCD47-HNP vs. free GEM; IC50 measured via cell viability assay [1]

Why This Matters

For researchers designing targeted drug delivery systems, imaging probes, or multivalent constructs, Cys-PKHB1 is the only derivative among in-class CD47 agonist peptides that supports controlled, site-specific covalent conjugation without disrupting receptor-binding activity.

• [1] Mullapudi SS, Rahmat JN, Mahendran R, et al. Tumor-targeting albumin nanoparticles as an efficacious drug delivery system and potential diagnostic tool in non-muscle-invasive bladder cancer therapy. Nanomedicine. 2022;46:102600. doi:10.1016/j.nano.2022.102600. View Source

PKHB1 vs. 4N1K: Superior Cell Death Induction Across Leukemia Cell Lines

Although this comparison is between the two parent CD47 agonist peptides (PKHB1 and 4N1K), the differentiation is directly inherited by Cys-PKHB1 because Cys-PKHB1 incorporates the full PKHB1 pharmacophore. In a comprehensive study evaluating cell death across seven leukemia cell lines (MEC-1, Jurkat, CEM, MOLT-4, K562, HL-60, L5178Y-R), PKHB1 was more effective than 4N1K at inducing cell death in every cell line tested [1]. In an in vivo CLL xenograft model (NSG mice bearing MEC-1 tumors), weekly intraperitoneal PKHB1 treatment significantly reduced tumor volume, whereas 4N1K treatment at the same schedule did not produce significant tumor reduction compared to vehicle control (n = 8 per group) [2]. Additionally, proteolytic stability assays in human serum demonstrated that PKHB1 is substantially more stable than 4N1K over time, as measured by HPLC monitoring of remaining soluble peptide [3].

Cell death induction

Head-to-head

PKHB1: Effective across 7 lines 4N1K: Less effective in all tested lines Significant tumor reduction in vivo vs. no significant reduction

Supports PKHB1-based pharmacophore selection

Leukemia cell panel and MEC-1 xenograft model

Evidence Dimension	Cell death induction potency and in vivo antitumor efficacy
Target Compound Data	PKHB1 (pharmacophore of Cys-PKHB1): induces cell death in MEC-1, Jurkat, CEM, MOLT-4, K562, HL-60, and L5178Y-R cell lines; significant tumor volume reduction in MEC-1 xenograft (n=8, p<0.05 vs. control); serum-stable (first-described serum-stable CD47 agonist peptide)
Comparator Or Baseline	4N1K: less effective cell death induction across all seven cell lines tested; no significant tumor volume reduction in MEC-1 xenograft (n=8); lower proteolytic stability in human serum
Quantified Difference	PKHB1 is a better inductor of cell death than 4N1K across all seven leukemia cell lines. PKHB1 treatment significantly reduced tumor volume in vivo vs. vehicle; 4N1K did not. PKHB1 retains higher percentage of intact peptide in human serum over time.
Conditions	Cell lines: MEC-1, Jurkat, CEM, MOLT-4, K562, HL-60, L5178Y-R; Cell death measured by Annexin-V/PI staining; In vivo: NSG mice with subcutaneous MEC-1 tumors, weekly IP injection; Serum stability: human plasma at 37°C, HPLC monitoring [1][2][3]

Why This Matters

The superior potency and serum stability of the PKHB1 pharmacophore over the alternative 4N1K peptide means that Cys-PKHB1 delivers a validated, more effective CD47-binding domain for any application—whether as a standalone agonist or as a targeting ligand in conjugated constructs.

• [1] Uscanga Palomeque AC. Cell death effect of CD47-agonist peptides on different types of leukemia and in a murine model. Tesis. Universidad Autónoma de Nuevo León; 2018. View Source
• [2] Martínez-Torres AC, Quiney C, et al. CD47 Agonist Peptides Induce Programmed Cell Death in Refractory Chronic Lymphocytic Leukemia B Cells via PLCγ1 Activation: Evidence from Mice and Humans. PLoS Med. 2015; Fig 7. View Source
• [3] Fig 1. PKHB1 selectively induces cell death in leukemic B cells, including those from patients with dysfunctional TP53. Panel C: proteolytic stabilities of 4N1K and PKHB1 in human serum. PLoS Med. 2015. View Source

Cys-PKHB1 Enables Drug Conjugation That Lowers IC50 vs. Free Drug: Quantitative Evidence from Targeted Chemotherapy Models

The cysteine handle of Cys-PKHB1 (txCD47) has been exploited to conjugate the peptide to docetaxel (DTX) and to albumin nanocarriers, producing quantifiable improvements in drug potency. In UMUC3 bladder cancer cells, txCD47-DTX conjugate (1:1 molar ratio) reduced the IC50 of docetaxel by a factor of 3 compared to free DTX [1]. When txCD47 was conjugated to bovine serum albumin (txCD47-BSA) with 14 peptide molecules per albumin carrier, the IC50 of loaded DTX was one order of magnitude (10-fold) lower than that of free DTX. Furthermore, the 14:1 conjugation ratio produced an IC50 4-fold lower than that of an 8:1 ratio construct, demonstrating a dose-response relationship between peptide conjugation density and targeting efficacy [1]. In a separate study, txCD47-conjugated human serum albumin nanoparticles (txCD47-HNP, ∼100 nm) loaded with gemcitabine elaidate (GEM) likewise achieved an IC50 approximately one order of magnitude lower than free GEM [2].

Conjugation-mediated potency

Head-to-head

3-fold to ~10-fold IC50 reduction

Supports targeted chemotherapy model response context

txCD47-DTX and txCD47-HNP vs free drug in bladder cancer cells

Evidence Dimension	Drug potency (IC50) improvement via peptide-mediated targeting
Target Compound Data	txCD47-DTX (1:1): IC50 reduced 3-fold vs. free DTX; txCD47-BSA (14:1) loaded with DTX: IC50 reduced ~10-fold vs. free DTX; txCD47-HNP loaded with GEM: IC50 reduced ~10-fold vs. free GEM
Comparator Or Baseline	Free DTX (unconjugated docetaxel); txCD47-BSA (8:1) loaded with DTX; Free GEM (unconjugated gemcitabine elaidate)
Quantified Difference	3-fold IC50 reduction (1:1 txCD47-DTX); ~10-fold IC50 reduction (14:1 txCD47-BSA-DTX vs. free DTX); 4-fold lower IC50 for 14:1 vs. 8:1 constructs; ~10-fold IC50 reduction (txCD47-HNP-GEM vs. free GEM)
Conditions	UMUC3 bladder cancer cells; IC50 measured via cell viability assays; Nanocarrier size ∼100 nm [1][2]

Why This Matters

For procurement decisions in targeted chemotherapy research, Cys-PKHB1 is the only CD47-targeting peptide that has been empirically validated to lower chemotherapeutic IC50 values by up to one order of magnitude when used as a covalently conjugated targeting ligand.

• [1] Mullapudi SS, Zhang J, Lu S, et al. Receptor-Targeting Drug and Drug Carrier for Enhanced Killing Efficacy against Non-Muscle-Invasive Bladder Cancer. ACS Appl Bio Mater. 2019;2(9):3763-3773. doi:10.1021/acsabm.9b00403. View Source
• [2] Mullapudi SS, Rahmat JN, Mahendran R, et al. Tumor-targeting albumin nanoparticles as an efficacious drug delivery system and potential diagnostic tool in non-muscle-invasive bladder cancer therapy. Nanomedicine. 2022;46:102600. doi:10.1016/j.nano.2022.102600. View Source

PKHB1 Pharmacophore: Quantitative In Vivo Antitumor Efficacy and CD8+ T Cell Infiltration in Breast Cancer Models

The antitumor efficacy of the PKHB1 pharmacophore (the active core of Cys-PKHB1) has been quantified in syngeneic BALB/c mice bearing 4T1 breast tumors. Daily treatment with 400 μg PKHB1 reduced maximum tumor volume from 1500 mm³ (control) to 890 mm³ (PKHB1-treated group) at day 16 post-transplant. Tumor weight decreased from 1.5 g (control) to 0.40 g (PKHB1) [1]. The peptide also promoted immune cell infiltration: the intratumoral CD8+/Tregs ratio increased significantly from 2% (mean, control) to 14% (PKHB1-treated) [1]. In vitro, the CC50 (concentration inducing ~50% cell death) of PKHB1 was 200 μM in MDA-MB-231 and MCF-7 cells, and 300 μM in 4T1 cells [1]. Prophylactic vaccination with PKHB1-killed cells (PKHB1-KC) prevented tumor establishment in 80% (8/10) of mice, compared to 70% (7/10) with epirubicin-killed cells and 0% in serum-free medium controls [1]. These data establish PKHB1 as a functionally active ICD inducer with tumor microenvironment reprogramming capacity—properties that can be exploited when Cys-PKHB1 is used as a standalone agonist or as a targeting ligand.

In vivo antitumor immunity

Class-level

Tumor volume: 890 vs 1500 mm³ CD8+/Tregs ratio: 14% vs 2% 80% prophylactic vaccination prevention

Model-response endpoint context for immunogenic cell death

4T1 syngeneic BALB/c model

Evidence Dimension	In vivo tumor reduction, immune cell infiltration, and prophylactic vaccination efficacy
Target Compound Data	PKHB1 (400 μg daily): Max tumor volume 890 mm³ vs. 1500 mm³ control; tumor weight 0.40 g vs. 1.5 g control; CD8+/Tregs ratio 14% vs. 2% control; prophylactic vaccination 80% tumor prevention
Comparator Or Baseline	Vehicle control (sterile water/PBS, n=6); Epirubicin-killed cells (EPI-KC, 70% prevention)
Quantified Difference	~41% tumor volume reduction (890 vs. 1500 mm³); 73% tumor weight reduction (0.40 vs. 1.5 g); 7-fold increase in CD8+/Tregs ratio (14% vs. 2%); 80% vs. 0% tumor prevention in prophylactic vaccination
Conditions	Syngeneic BALB/c mice bearing 4T1 breast tumors; daily IP injection of 400 μg PKHB1; tumor volume measured by caliper; n=6 per group [1]

Why This Matters

These pharmacophore-level results validate that the CD47-binding domain within Cys-PKHB1 is capable of robust in vivo antitumor immunity, providing confidence for procurement when the compound is used either as a standalone immunotherapeutic tool or as a bioactive component of conjugated constructs.

• [1] Calvillo-Rodríguez KM, Mendoza-Reveles R, Gómez-Morales L, et al. PKHB1, a thrombospondin-1 peptide mimic, induces anti-tumor effect through immunogenic cell death induction in breast cancer cells. OncoImmunology. 2022;11(1):2054305. doi:10.1080/2162402X.2022.2054305. View Source

Cys-PKHB1 vs. Other CD47-Binding Peptides: Sequence Identity and CD47 Selectivity Profile

PKHB1 was the first-described serum-stable CD47 agonist peptide and induces caspase-independent, calcium-dependent cell death selectively in cancer cells while sparing non-tumor human peripheral blood mononuclear cells (PBMCs) and murine lymphoid cells [1]. In contrast, 4N1K has been reported to bind receptors independent of CD47, potentially contributing to off-target effects [2]. PKHB1 does not affect viability of healthy donor B cells, residual normal B cells, or T cells from CLL patients, even at high concentrations (200 μM) [3]. This cancer-selective killing profile is a critical differentiator for any research application involving both tumor and normal tissue models. The Cys-PKHB1 derivative retains this selectivity profile because the N-terminal cysteine modification is distal to the CD47-binding pharmacophore .

Cancer selectivity profile

Class-level

Spares normal PBMCs, B, and T cells

Supports tumor-cell selectivity endpoint review

CLL patient samples and healthy donors

Evidence Dimension	Selectivity for cancer cells over normal cells
Target Compound Data	PKHB1 (200 μM, 2 h): induces cell death in CLL B cells; does not kill healthy donor B cells, residual normal B cells, or T cells; does not affect PBMCs or murine lymphoid cells
Comparator Or Baseline	4N1K: may bind receptors independent of CD47; less selective; induces cell death in normal B cells at high concentrations (300 μM, 2 h) [3]
Quantified Difference	PKHB1: cancer-selective killing with sparing of non-tumor cells across multiple donors (n=20 healthy, n=80 CLL patients). 4N1K: broader killing including normal cells at similar concentrations.
Conditions	Flow cytometry (Annexin-V/PI); CLL patient samples; healthy donor PBMCs; murine lymphoid organ cells [1][3]

Why This Matters

For research applications requiring discrimination between tumor and normal cells (e.g., tumor microenvironment studies, selectivity profiling), Cys-PKHB1 provides a cancer-selective CD47 agonist that avoids the off-target normal cell killing associated with the alternative 4N1K peptide.

• [1] Uscanga-Palomeque AC, Calvillo-Rodríguez KM, Gómez-Morales L, et al. CD47 agonist peptide PKHB1 induces immunogenic cell death in T-cell acute lymphoblastic leukemia cells. Cancer Sci. 2018;110(1):256-268. doi:10.1111/cas.13885. View Source
• [2] Leclair P, Kim MJ, Lim CJ. Peptide analogues PKHB1 and 4N1K induce cell death through CD47-independent mechanisms. Cancer Sci. 2020;111(3):1028-1030. doi:10.1111/cas.14310. View Source
• [3] Martínez-Torres AC, Quiney C, et al. CD47 Agonist Peptides Induce Programmed Cell Death in Refractory Chronic Lymphocytic Leukemia B Cells via PLCγ1 Activation. PLoS Med. 2015; Fig 1. View Source

Cys-PKHB1: Recommended Research and Industrial Application Scenarios Based on Quantitative Differentiation

Targeted Drug Delivery System Development Using Cysteine-Based Conjugation Chemistry

Cys-PKHB1 is the preferred CD47-targeting ligand for constructing covalent peptide–drug conjugates and peptide–nanoparticle carriers. The N-terminal cysteine thiol enables site-specific conjugation via maleimide or iodoacetamide chemistry, which has been empirically shown to reduce chemotherapeutic IC50 values by up to one order of magnitude compared to free drug [1]. Researchers developing taxane, gemcitabine, or other cytotoxic agent conjugates for CD47-overexpressing tumors (bladder cancer, breast cancer, and leukemia) should select Cys-PKHB1 over the parent PKHB1 peptide, which lacks this conjugation handle.

In Vivo Tumor Immunotherapy Studies Requiring CD8+ T Cell Infiltration and ICD Induction

For syngeneic mouse models of breast cancer (4T1) or other immunocompetent tumor models, the PKHB1 pharmacophore within Cys-PKHB1 has validated in vivo efficacy: 400 μg daily IP dosing reduced tumor volume from 1500 mm³ to 890 mm³, lowered tumor weight from 1.5 g to 0.40 g, and increased CD8+/Tregs ratio from 2% to 14% [2]. Cys-PKHB1 can be used as a standalone ICD-inducing agent or as a targeting ligand on immunotherapeutic constructs. The compound's ability to induce DAMP exposure (CALR, HSP70, HSP90, ATP, HMGB1) supports its utility in cancer vaccine and immune checkpoint combination studies.

Leukemia Research: Selective Killing of Leukemic Cells with Sparing of Normal Hematopoietic Cells

In hematological malignancy research, Cys-PKHB1 provides a CD47 agonist that selectively eliminates CLL, T-ALL, and multiple leukemia cell lines (MEC-1, Jurkat, CEM, MOLT-4, K562, HL-60) without affecting PBMCs, normal B cells, T cells, or murine lymphoid organ cells [3]. This selectivity profile is superior to that of the alternative peptide 4N1K, which exhibits broader killing including normal cells. Procurement of Cys-PKHB1 is indicated for studies evaluating CD47-targeted therapy in leukemia, particularly for caspase-independent, calcium-dependent RCD mechanism research.

Application

Selection Property

Validation Focus

Targeted drug delivery research

Cysteine-based conjugation handle

Payload-IC50 reduction in tumor cell models

Tumor immunotherapy model studies

ICD induction and CD8+ T cell infiltration pharmacophore

In vivo tumor volume and immune infiltration endpoints

Leukemia selectivity research

Cancer-selective killing profile

Discrimination between leukemic and normal hematopoietic cells

• [1] Mullapudi SS, Zhang J, Lu S, et al. ACS Appl Bio Mater. 2019;2(9):3763-3773; Mullapudi SS, et al. Nanomedicine. 2022;46:102600. View Source
• [2] Calvillo-Rodríguez KM, et al. OncoImmunology. 2022;11(1):2054305. doi:10.1080/2162402X.2022.2054305. View Source
• [3] Uscanga-Palomeque AC, et al. Cancer Sci. 2018;110(1):256-268; Martínez-Torres AC, et al. PLoS Med. 2015. View Source